Cas no 2680744-86-7 (benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate)

• Product Name: benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate
• CAS No: 2680744-86-7
• MF: C₁₇H₁₇F₂NO₃
• MW: 321.318591833115
• CID: 5634939
• PubChem ID: 165925039
• Update Time: 2025-06-08

benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate
• EN300-28294057
• 2680744-86-7

• Inchi： 1S/C17H17F2NO3/c18-15-8-7-14(11-16(15)19)20(9-4-10-21)17(22)23-12-13-5-2-1-3-6-13/h1-3,5-8,11,21H,4,9-10,12H2
• InChI Key： LHKQRDOVPCLMEZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N(C(=O)OCC1C=CC=CC=1)CCCO)F

Computed Properties

• Exact Mass: 321.11764973g/mol
• Monoisotopic Mass: 321.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate

Comprehensive Overview of Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2680744-86-7)

Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2680744-86-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a benzyl group, a 3,4-difluorophenyl moiety, and a 3-hydroxypropyl chain. These functional groups contribute to its potential applications in drug discovery and material science. The compound's CAS number 2680744-86-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for fluorinated compounds like Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate has surged due to their enhanced stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves the metabolic stability and binding affinity of drug candidates. Researchers are particularly interested in how the 3,4-difluorophenyl group in this compound interacts with biological targets, making it a promising scaffold for designing novel therapeutics. Additionally, the hydroxypropyl side chain offers opportunities for further chemical modifications, enabling the development of prodrugs or targeted delivery systems.

The synthesis of Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate typically involves multi-step organic reactions, including carbamate formation and fluorination. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and reduce environmental impact. This aligns with broader industry trends toward sustainable and efficient chemical production.

From an application perspective, Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate is being investigated for its potential role in central nervous system (CNS) disorders and inflammatory diseases. Its structural features suggest it could modulate specific enzyme or receptor pathways, though detailed mechanistic studies are ongoing. The compound's lipophilicity, influenced by the benzyl and difluorophenyl groups, may enhance its ability to cross biological barriers, a key consideration for CNS-targeted drugs.

In the agrochemical sector, carbamate derivatives are known for their pesticidal properties. While Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate is not yet widely used in this field, its structural analogs have demonstrated efficacy against pests and fungi. This has led to speculation about its potential as a next-generation agrochemical, especially as resistance to existing pesticides becomes a pressing global issue.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 2680744-86-7 is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for formulation development. Computational modeling and QSAR studies are increasingly used to predict these properties, accelerating the compound's integration into practical applications.

In summary, Benzyl N-(3,4-difluorophenyl)-N-(3-hydroxypropyl)carbamate represents a versatile and scientifically intriguing compound with broad potential across multiple industries. Its unique structure, combined with the growing emphasis on fluorinated pharmaceuticals and sustainable chemistry, positions it as a subject of ongoing research and innovation. As studies progress, this compound may unlock new therapeutic or agricultural solutions, addressing some of the most pressing challenges in modern science.